6-ethyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

• IUPAC Name: 6-ethyl-2,3,4,9-tetrahydrocarbazol-1-one
• InChI: InChI=1S/C14H15NO/c1-2-9-6-7-12-11(8-9)10-4-3-5-13(16)14(10)15-12/h6-8,15H,2-5H2,1H3
• InChI Key: MFDAJCCYTKYPBV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)NC3=C2CCCC3=O
• Molecular Formula: C14H15NO
• Molecular Weight: 213.27 g/mol

Description

“6-ethyl-2,3,4,9-tetrahydro-1H-carbazol-1-one” is a derivative of tetrahydrocarbazole. Tetrahydrocarbazoles are a class of compounds that have exhibited a broad spectrum of biological activity, including antibacterial, antifungal, anticancer, hypoglycemic, and hypolipidemic effects.

Synthesis Analysis

The synthesis of 2,3,4,9-tetrahydro-1H-carbazol-1-ones involves the direct regioselective oxygenation of 2,3,4,9-tetrahydro-1H-carbazoles. The starting tetrahydrocarbazoles, which differ by the type and position of substituents in the aromatic ring, are obtained in reactions of substituted phenylhydrazines with cyclohexanone according to the Fischer method.

Molecular Structure Analysis

The molecular formula of “6-ethyl-2,3,4,9-tetrahydro-1H-carbazol-1-one” is C14H15NO. The molecular weight is 213.27.

Chemical Reactions Analysis

The reactive site of the substrate in the synthesis process depends on the oxidant and the reaction conditions, resulting in the formation of divergent products. The reaction could proceed at the multiple bond of the cyclohexene ring, leading to its cleavage and isolation of 3,4,5,6-tetrahydro-1H-1-benzazonine-2,7-diones. Alternatively, oxidation at position 1 produces 2,3,4,9-tetrahydro-1H-carbazol-1-ones.

Scientific Research Applications

Photophysics and Photochemistry

The π-electron system in 6-ethyl-THC contributes to its photophysical properties:

For additional information, you can refer to the following sources:

• Chemo- and regioselective oxidation of substituted 2,3,4,9-tetrahydro-1H-carbazoles
• 6-Ethyl-2,3,4,9-tetrahydro-1H-carbazol-1-one MSDS
• 2,3,4,9-Tetrahydro-1H-carbazol-1-one at Sigma-Aldrich
• 9-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one at Sigma-Aldrich

Mechanism of Action

Target of Action

Tetrahydrocarbazole derivatives, a group to which this compound belongs, have been associated with a broad spectrum of biological activity, including antibacterial, antifungal, anticancer, hypoglycemic, and hypolipidemic activity .

Mode of Action

It is known that the oxidation of substituted 2,3,4,9-tetrahydro-1h-carbazoles can lead to the formation of 2,3,4,9-tetrahydro-1h-carbazol-1-ones or 3,4,5,6-tetrahydro-1h-1-benzazonine-2,7-diones, depending on the nature of the selected oxidant .

Biochemical Pathways

The broad spectrum of biological activity associated with tetrahydrocarbazole derivatives suggests that multiple pathways may be impacted .

Result of Action

The broad spectrum of biological activity associated with tetrahydrocarbazole derivatives suggests that the compound could have diverse effects at the molecular and cellular level .

Action Environment

It is known that the reactive site of the substrate depends on the oxidant and the reaction conditions, resulting in the formation of divergent products .